Cas no 327043-28-7 (2-(5-Bromofuran-2-yl)formamidoacetic Acid)

• Product Name: 2-(5-Bromofuran-2-yl)formamidoacetic Acid
• CAS No: 327043-28-7
• MF: C₇H₆BrNO₄
• MW: 248.030841350555
• CID: 3066318
• PubChem ID: 3109774
• Update Time: 2025-10-25

2-(5-Bromofuran-2-yl)formamidoacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromofuran-2-carboxamido)acetic acid
• 2-(5-Bromofuran-2-carboxamido)aceticacid
• SR-01000513566-1
• 327043-28-7
• N-[(5-bromofuran-2-yl)carbonyl]glycine
• G31546
• N-[(5-bromo-2-furanyl)carbonyl]glycine
• EN300-05680
• Z56912006
• SB61358
• [(5-Bromo-furan-2-carbonyl)-amino]-acetic acid
• Oprea1_545053
• 2-[(5-bromofuran-2-carbonyl)amino]acetic acid
• DB-209748
• 893-026-4
• SCHEMBL5717558
• SR-01000513566
• 2-((5-Bromofuran-2-yl)formamido)acetic acid
• Oprea1_639057
• AKOS000200842
• 2-[(5-bromofuran-2-yl)formamido]acetic acid
• CNA04328
• STL356483
• 2-(5-Bromofuran-2-yl)formamidoacetic Acid

• MDL： MFCD00228919
• Inchi： 1S/C7H6BrNO4/c8-5-2-1-4(13-5)7(12)9-3-6(10)11/h1-2H,3H2,(H,9,12)(H,10,11)
• InChI Key： PJNCOIIIVHJMLY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NCC(=O)O)=O)O1

Computed Properties

• Exact Mass: 246.94802Da
• Monoisotopic Mass: 246.94802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Melting Point: 91-93 °C
• Boiling Point: 441.1±40.0 °C at 760 mmHg
• Flash Point: 220.6±27.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(5-Bromofuran-2-yl)formamidoacetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(5-Bromofuran-2-yl)formamidoacetic Acid

Introduction to 2-(5-Bromofuran-2-yl)formamidoacetic Acid (CAS No. 327043-28-7)

2-(5-Bromofuran-2-yl)formamidoacetic Acid, identified by its Chemical Abstracts Service (CAS) number 327043-28-7, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to the class of heterocyclic derivatives, featuring a furan ring substituted with a bromo group at the 5-position and an amidoacetic acid moiety at the 2-position. The unique structural configuration of this molecule makes it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The furan core is a prominent scaffold in medicinal chemistry due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The presence of the bromo group at the 5-position introduces reactivity that can be exploited in further derivatization, enabling the synthesis of more complex molecules. Additionally, the amidoacetic acid functional group provides both acidic and basic properties, making it useful in buffer systems and as a precursor for peptidomimetics.

In recent years, there has been growing interest in 2-(5-Bromofuran-2-yl)formamidoacetic Acid due to its potential applications in drug discovery. Researchers have been exploring its utility as a building block for the development of novel therapeutic agents. For instance, studies have demonstrated its role in synthesizing small-molecule inhibitors targeting specific enzymes involved in metabolic pathways. These enzymes are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders.

One notable area of research involves the use of 2-(5-Bromofuran-2-yl)formamidoacetic Acid in the development of kinase inhibitors. Kinases are a family of enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with numerous diseases. By designing molecules that selectively inhibit certain kinases, researchers aim to develop treatments that can modulate these pathways effectively. The structural features of 2-(5-Bromofuran-2-yl)formamidoacetic Acid make it an attractive candidate for such applications, as it can be modified to fit into the active sites of kinases and disrupt their activity.

Another promising application lies in its use as a precursor for peptidomimetics, which are synthetic analogs of natural peptides designed to mimic their biological activity but with improved stability and pharmacokinetic properties. The amidoacetic acid moiety in 2-(5-Bromofuran-2-yl)formamidoacetic Acid can be incorporated into peptidomimetic structures, allowing for the creation of novel compounds with potential therapeutic benefits. These peptidomimetics have shown promise in preclinical studies for treating conditions such as bacterial infections, viral diseases, and autoimmune disorders.

The synthesis of 2-(5-Bromofuran-2-yl)formamidoacetic Acid is another area where advancements have been made. Researchers have developed efficient synthetic routes that optimize yield and purity while minimizing side reactions. These methods often involve multi-step organic transformations starting from commercially available precursors. The ability to produce this compound reliably and cost-effectively is crucial for its widespread adoption in research and industrial applications.

Recent studies have also highlighted the importance of understanding the stereochemistry of 2-(5-Bromofuran-2-yl)formamidoacetic Acid in biological contexts. The stereochemical configuration at the chiral centers can significantly influence the potency and selectivity of drug candidates. By carefully controlling stereochemistry during synthesis, researchers can fine-tune the properties of derived compounds to enhance their therapeutic efficacy.

In conclusion, 2-(5-Bromofuran-2-yl)formamidoacetic Acid (CAS No. 327043-28-7) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it valuable for synthesizing kinase inhibitors, peptidomimetics, and other biologically active molecules. Ongoing research continues to uncover new applications and refine synthetic methodologies, ensuring that this compound remains a cornerstone in drug discovery efforts.